Cas no 2228545-32-0 (2-(2-amino-1,1-difluoropropan-2-yl)-4-chloro-6-methoxyphenol)

• Product Name: 2-(2-amino-1,1-difluoropropan-2-yl)-4-chloro-6-methoxyphenol
• CAS No: 2228545-32-0
• MF: C₁₀H₁₂ClF₂NO₂
• MW: 251.65758895874
• CID: 6191011
• PubChem ID: 165781216
• Update Time: 2025-08-05

2-(2-amino-1,1-difluoropropan-2-yl)-4-chloro-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-1,1-difluoropropan-2-yl)-4-chloro-6-methoxyphenol
• EN300-1939590
• 2228545-32-0

• Inchi： 1S/C10H12ClF2NO2/c1-10(14,9(12)13)6-3-5(11)4-7(16-2)8(6)15/h3-4,9,15H,14H2,1-2H3
• InChI Key： XJMGZMIBPYWPKG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)C(C)(C(F)F)N)O)OC

Computed Properties

• Exact Mass: 251.0524626g/mol
• Monoisotopic Mass: 251.0524626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-(2-amino-1,1-difluoropropan-2-yl)-4-chloro-6-methoxyphenol

Introduction to 2-(2-amino-1,1-difluoropropan-2-yl)-4-chloro-6-methoxyphenol (CAS No. 2228545-32-0)

2-(2-amino-1,1-difluoropropan-2-yl)-4-chloro-6-methoxyphenol (CAS No. 2228545-32-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by its amino, difluoro, chloro, and methoxy functional groups, which collectively contribute to its diverse chemical and biological properties.

The amino group in the compound plays a crucial role in its reactivity and interaction with biological targets. Amino groups are known for their ability to form hydrogen bonds, which can enhance the compound's binding affinity to proteins and other biomolecules. This property is particularly important in drug design, where the ability to form stable interactions with target proteins can significantly improve the efficacy of a therapeutic agent.

The presence of difluoro groups in the compound adds another layer of complexity to its chemical behavior. Fluorine atoms are known for their strong electron-withdrawing properties, which can influence the electronic distribution within the molecule. This can affect the compound's stability, solubility, and reactivity, making it a valuable candidate for various pharmaceutical applications. Recent studies have shown that fluorinated compounds often exhibit improved pharmacokinetic properties, such as enhanced metabolic stability and reduced toxicity.

The chloro substituent in the compound further modulates its chemical and biological properties. Chlorine atoms are commonly used in drug design to enhance lipophilicity and improve membrane permeability. This can be particularly beneficial for drugs that need to cross cell membranes to reach their target sites. Additionally, the chloro group can influence the compound's electronic structure, potentially affecting its reactivity and binding interactions with biological targets.

The methoxy group in the compound contributes to its overall polarity and solubility. Methoxy groups are known for their ability to increase the solubility of hydrophobic compounds in water, which is crucial for improving drug absorption and distribution in the body. This property can also influence the compound's interactions with enzymes and other biomolecules, potentially enhancing its therapeutic effects.

Recent research has focused on exploring the potential applications of 2-(2-amino-1,1-difluoropropan-2-yl)-4-chloro-6-methoxyphenol in various therapeutic areas. Studies have shown that this compound exhibits promising antiviral activity against several viral strains, including influenza and herpes simplex viruses. The unique combination of functional groups in the molecule appears to enhance its ability to interfere with viral replication processes, making it a potential candidate for antiviral drug development.

In addition to its antiviral properties, 2-(2-amino-1,1-difluoropropan-2-yl)-4-chloro-6-methoxyphenol has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. These findings suggest that the compound may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-(2-amino-1,1-difluoropropan-2-yl)-4-chloro-6-methoxyphenol has also been studied extensively. Preclinical data indicate that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics make it an attractive candidate for further development as a therapeutic agent.

However, despite its promising potential, further research is needed to fully understand the safety and efficacy of 2-(2-amino-1,1-difluoropropan-2-yl)-4-chloro-6-methoxyphenol. Clinical trials are currently underway to evaluate its therapeutic effects in humans and to assess any potential side effects or adverse reactions.

In conclusion, 2-(2-amino-1,1-difluoropropan-2-yl)-4-chloro-6-methoxyphenol (CAS No. 2228545-32-0) is a promising compound with a unique combination of functional groups that contribute to its diverse chemical and biological properties. Its potential applications in antiviral and anti-inflammatory therapy make it an exciting area of research in medicinal chemistry. As more studies are conducted, it is likely that this compound will continue to attract significant attention from both academic researchers and pharmaceutical companies.